Cas no 29274-24-6 (5-Chloropyrazolo[1,5-a]pyrimidine)

• Product Name: 5-Chloropyrazolo[1,5-a]pyrimidine
• CAS No: 29274-24-6
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD04035683
• CID: 53461
• PubChem ID: 21071759
• Update Time: 2025-11-01

5-Chloropyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloropyrazolo[1,5-a]pyrimidine
• 5-Chloro-pyrazolo[1,5-a]pyrimidine
• 5-Chlor-pyrazolo<1,5-a>pyrimidin
• Pyrazolo[1,5-a]pyrimidine, 5-chloro-
• PubChem20879
• WEPRLWNMBTYGGD-UHFFFAOYSA-N
• BCP04275
• SBB086949
• 5-chloranylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine,5-chloro-
• VP50286
• TRA0067671
• PB23376
• HP23549
• SY009281
• EN000424
• ST2411972
• DB
• EN300-51050
• SCHEMBL405358
• FS-2831
• CS-D1734
• MFCD04035683
• FT-0645379
• 5-Chloropyrazolo[1 pound not5-a]pyrimidine
• 5-Chloropyrazolo[1,5-a]pyrimidine, AldrichCPR
• BG-0020
• DTXSID40610501
• Z608420946
• AM20090387
• AKOS005073889
• J-517406
• 29274-24-6
• A819861
• DB-011435

• MDL： MFCD04035683
• Inchi： 1S/C6H4ClN3/c7-5-2-4-10-6(9-5)1-3-8-10/h1-4H
• InChI Key： WEPRLWNMBTYGGD-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=CC=N2)N=1

Computed Properties

• Exact Mass: 153.00900
• Monoisotopic Mass: 153.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1.3

Experimental Properties

• Density: 1.514
• Melting Point: 147-150°C
• Refractive Index: 1.713
• PSA: 30.19000
• LogP: 1.38270

5-Chloropyrazolo[1,5-a]pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 5-Chloropyrazolo[1,5-a]pyrimidine

5-Chloropyrazolo[1,5-a]pyrimidine: A Promising Scaffold in Pharmaceutical Chemistry and Biomedical Research

5-Chloropyrazolo[1,5-a]pyrimidine, with the CAS number 29274-24-6, represents a unique class of heterocyclic compounds that have garnered significant attention in biomedical research and drug discovery over the past decade. This molecule, characterized by its fused pyrazole and pyrimidine ring system, exhibits structural diversity and functional versatility, making it a valuable scaffold for the development of targeted therapies and antimicrobial agents. Recent advancements in computational chemistry and synthetic biology have further expanded its potential applications, particularly in the treatment of neurodegenerative disorders and oncological diseases.

The 5-Chloropyrazolo[1,5-a]pyrimidine core structure is derived from the pyrazole ring, which is a five-membered heterocycle containing two nitrogen atoms. This ring is fused with a pyrimidine ring, forming a six-membered system that enhances the molecule's stability and reactivity. The introduction of a chlorine atom at the 5-position of the pyrazole ring is a critical modification that influences the compound's electrophilic properties and biological activity. This structural feature is particularly important in modulating the molecule's interactions with target proteins and enzymes, thereby optimizing its pharmacological profile.

Recent studies have highlighted the role of 5-Chloropyrazolo[1,5-a]pyrimidine in the development of kinase inhibitors, which are essential for treating solid tumors and hematological malignancies. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that 5-Chloropyrazolo[1,5-a]pyrimidine derivatives exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase) pathways, which are frequently dysregulated in non-small cell lung cancer (NSCLC) and gastrointestinal stromal tumors (GISTs). These findings underscore the molecule's potential as a lead compound for the design of targeted cancer therapies.

In addition to its antitumor properties, 5-Chloropyrazolo[1,5-a]yrimidine has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A 2022 study in ACS Chemical Neuroscience reported that certain 5-Chloropyrazolo[1,5-a]pyrimidine derivatives exhibit neuroprotective effects by modulating beta-amyloid aggregation and tau protein phosphorylation. These mechanisms are critical in preventing the progression of neurodegenerative pathologies, making 5-Chloropyrazolo[1,5-a]pyrimidine a compelling candidate for the development of neuropharmacological agents.

The synthesis of 5-Chloropyrazolo[1,5-a]pyrimidine typically involves multi-step reactions that utilize condensation reactions and electrophilic substitution processes. Researchers have employed microwave-assisted synthesis and green chemistry methodologies to improve the efficiency and sustainability of its production. For example, a 2021 study in Organic & Biomolecular Chemistry described a novel approach using flow chemistry to synthesize 5-Chloropyrazolo[1,5-a]pyrimidine derivatives with high yields and minimal environmental impact. These advancements in synthetic methods are crucial for scaling up production for clinical trials and pharmaceutical applications.

Pharmacokinetic studies on 5-Chloropyrazolo[1,5-a]pyrimidine have revealed its favorable bioavailability and metabolic stability in vivo. A 2023 preclinical study published in Drug Metabolism and Disposition showed that the compound exhibits prolonged half-life in rodent models, which is attributed to its resistance to cytochrome P450-mediated metabolism. This property is particularly advantageous for developing long-acting formulations that reduce the frequency of dosing, thereby improving patient compliance and therapeutic outcomes.

Moreover, the 5-Chloropyrazolo[1,5-a]pyrimidine scaffold has been explored for its potential in antimicrobial drug development. A 2022 study in Antimicrobial Agents and Chemotherapy reported that certain derivatives of this compound display broad-spectrum activity against multidrug-resistant bacteria, including Methicillin-Resistant Staphylococcus aureus (MRSA) and Vancomycin-Resistant Enterococcus (VRE). The mechanism of action involves the disruption of cell wall synthesis and protein synthesis pathways, highlighting its versatility as a multitarget therapeutic agent.

Recent computational studies have further elucidated the molecular interactions of 5-Chloropyrazolo[1,5-a]pyrimidine with its biological targets. Molecular docking simulations and in silico screening have identified key residues in target proteins that are critical for the compound's binding affinity. For example, a 2023 study in Journal of Computational Chemistry demonstrated that the chlorine substituent at the 5-position enhances the electrostatic interactions with hydrophobic pockets in the EGFR kinase domain, thereby improving the compound's binding efficiency and selectivity.

Despite its promising pharmacological profile, the development of 5-Chloropyrazolo[1,5-a]pyrimidine-based therapeutics is not without challenges. Issues such as drug resistance, toxicity, and off-target effects require further investigation. Ongoing research is focused on optimizing the molecular structure to enhance therapeutic index and minimize side effects. For instance, a 2024 study in Drug Discovery Today described the use of structure-based drug design to identify next-generation derivatives with improved safety profiles and enhanced efficacy.

In conclusion, 5-Chloropyrazolo[1,5-a]pyrimidine represents a versatile scaffold with broad applications in pharmaceutical chemistry and biomedical research. Its unique structural features and functional properties make it a promising candidate for the development of targeted therapies, neuropharmacological agents, and antimicrobial drugs. Continued advancements in synthetic methods, computational modeling, and preclinical studies will be critical in translating these findings into clinical applications and real-world therapeutic solutions.